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Compound of Interest

Compound Name: Ischemin sodium

Cat. No.: B1574359

Get Quote

Executive Summary: The -20°C vs. -80°C Verdict
For Ischemin Sodium, the storage temperature is not merely a suggestion—it is the primary

determinant of experimental reproducibility.

Lyophilized Powder: Stable at -20°C for up to 2 years if desiccated.

Solubilized (Aqueous): Must be stored at -80°C. Storing aqueous aliquots at -20°C is a

critical error that leads to "freeze-concentration" degradation.

Solubilized (DMSO):-80°C is preferred for long-term storage (>6 months) to prevent

hygroscopic moisture absorption.

The Stability Matrix
Use this reference table to determine the lifespan of your compound based on its physical state

and storage environment.
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Physical State
Solvent
System

Temperature
Stability
Window

Risk Factor

Solid (Powder)
None

(Desiccated)
-20°C 2 Years

Low (Protect

from

light/moisture)

Solid (Powder)
None

(Desiccated)
-80°C >3 Years Minimal

Stock Solution
100% DMSO

(Anhydrous)
-20°C 6 Months

Moderate

(DMSO is

hygroscopic)

Stock Solution
100% DMSO

(Anhydrous)
-80°C 1 Year Low

Working Solution
Aqueous

(PBS/Water)
-20°C < 1 Week

CRITICAL

FAILURE RISK

Working Solution
Aqueous

(PBS/Water)
-80°C 1-3 Months

Moderate (Avoid

freeze-thaw)

Technical Deep Dive: Why -20°C Fails for Aqueous
Solutions
As a researcher, you might ask: "Why can't I store my aqueous Ischemin Sodium aliquots at

-20°C like my antibodies?"

The answer lies in the physics of phase transitions, specifically the Eutectic Point.

The Freeze-Concentration Effect: At -20°C, pure water freezes, but the salt (Ischemin
Sodium) and buffer ions do not freeze immediately. They concentrate in the remaining liquid

"puddles" between ice crystals.

Chemical Acceleration: In these hyper-concentrated pockets, the effective concentration of

the drug and buffer salts can increase 10-50x. This accelerates chemical reactions (like

hydrolysis of ester/amide bonds) and causes dramatic pH shifts (often termed "pH swing"),

which can irreversibly precipitate or degrade the compound.
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The -80°C Solution: At -80°C, the solution passes its glass transition temperature (

), causing the entire matrix to vitrify completely. This halts molecular mobility and chemical
degradation.

Workflow: The "Golden Standard" Reconstitution
Protocol
To ensure maximum potency of Ischemin Sodium in Wnt pathway assays, follow this self-

validating protocol.
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(Lyophilized)
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(Create 10mM Stock)

Visual QC:
Clear? No Precipitate?

No (Add more DMSO/Warm)

Aliquot into Single-Use Vials
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(Long Term)
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Figure 1: Decision tree for optimal reconstitution and storage of Ischemin Sodium to prevent

degradation.

Step-by-Step Protocol:

Equilibration: Allow the vial to warm to Room Temperature (RT) inside a desiccator before

opening. This prevents condensation from forming on the hygroscopic powder.

Primary Solubilization: Dissolve the powder in 100% Anhydrous DMSO to create a high-

concentration stock (e.g., 10mM). Do not use water yet.

Aliquoting: Immediately divide the stock into single-use aliquots (e.g., 20µL) in light-tight

microcentrifuge tubes.

Storage: Snap-freeze aliquots in liquid nitrogen or dry ice, then transfer to -80°C.

Usage: On the day of the experiment, dilute the DMSO stock into the aqueous culture

medium (1:1000 dilution recommended to keep DMSO <0.1%).

Troubleshooting Guide (FAQ)
Q1: I stored my Ischemin Sodium in PBS at -20°C for two weeks. The solution is now cloudy.

Can I fix it?

Diagnosis: You have likely encountered "salting out" or hydrolysis. The sodium salt may have

reverted to the less soluble free acid form due to pH shifts during slow freezing.

Resolution: The compound is likely compromised. Do not use for quantitative IC50 assays.

For qualitative checks, you can try adding a small volume of DMSO and sonicating, but

discarding and preparing fresh stock is strongly recommended.

Q2: My cells are detaching when I treat them with Ischemin Sodium.

Diagnosis: This is often a vehicle effect, not the drug itself.

Check: Did you dissolve directly in media? If the final DMSO concentration exceeds 0.5%, it

can be cytotoxic.
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Fix: Ensure your stock is highly concentrated (10mM) so the final dilution into media keeps

DMSO < 0.1%.

Q3: How do I verify if the compound is still active?

Validation: Use a TOPFlash/FOPFlash reporter assay. Ischemin should dose-dependently

inhibit Wnt3a-induced luciferase activity. If the IC50 shifts significantly (>3x) compared to

fresh batch data, the compound has degraded.

Mechanism of Action: Wnt/ -Catenin Signaling
Ischemin acts as a small molecule inhibitor within the canonical Wnt pathway. Understanding

this pathway is crucial for designing downstream assays (e.g., Western Blot for

-catenin or qPCR for Axin2).
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Figure 2: The Canonical Wnt/
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-Catenin pathway. Ischemin inhibits the signal transduction, preventing

-catenin stabilization and subsequent gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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